Cas no 2138149-36-5 (3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138149-36-5
• MF: C₆H₉F₄NO₂
• MW: 203.134775876999
• CID: 6373300
• PubChem ID: 165789026
• Update Time: 2025-11-01

3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138149-36-5
• 3-[(3,3-difluoropropyl)amino]-2,2-difluoropropanoic acid
• EN300-789567
• 3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C6H9F4NO2/c7-4(8)1-2-11-3-6(9,10)5(12)13/h4,11H,1-3H2,(H,12,13)
• InChI Key： WAOZMDKJMULCEC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCCC(F)F)F

Computed Properties

• Exact Mass: 203.05694118g/mol
• Monoisotopic Mass: 203.05694118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid

3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic Acid (CAS No. 2138149-36-5)

Introduction

3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid, identified by the CAS registry number 2138149-36-5, is a fluorinated amino acid that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of propanoic acid, with a fluorinated propyl group attached to the amino group at the third position. The presence of multiple fluorine atoms in its structure imparts distinct electronic and steric properties, making it an interesting subject for both academic and industrial research.

Chemical Structure and Properties

The molecular structure of 3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid consists of a central propanoic acid backbone with two fluorine atoms at the second position and a (3,3-difluoropropyl) amino group at the third position. The fluorine atoms introduce electron-withdrawing effects, which can influence the compound's reactivity and stability. This structure also provides opportunities for further functionalization, enabling its use as a building block in organic synthesis.

Synthesis and Applications

The synthesis of 2138149-36-5 typically involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in catalytic methods have improved the efficiency and scalability of its production. This compound has found applications in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. Its fluorinated nature contributes to increased lipophilicity and metabolic stability, which are desirable traits in pharmaceutical agents.

Recent Research Findings

In recent studies, researchers have explored the potential of 3-[(3,3-Difluoropropyl)amino]-2,2-difluoropropanoic acid as a precursor for peptide synthesis. Its ability to form stable amide bonds makes it a valuable component in the construction of complex peptide libraries. Additionally, investigations into its role as an enzyme inhibitor have revealed promising results, particularly in targeting kinases involved in cancer pathways.

Safety and Handling

While handling this compound, it is essential to follow standard laboratory safety protocols. Although not classified as a hazardous material under typical conditions, proper precautions should be taken to avoid exposure. Storage in a cool, dry place away from incompatible substances is recommended to ensure stability.

Future Prospects

The future of 2138149-36-5 lies in its potential to serve as a versatile building block in medicinal chemistry. Ongoing research aims to exploit its unique properties for developing novel therapeutics and agrochemicals. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly significant role in both academic and industrial settings.